Cas no 1019550-69-6 ((5-bromo-2-fluorophenyl)methyl(2-methoxyethyl)amine)

• Product Name: (5-bromo-2-fluorophenyl)methyl(2-methoxyethyl)amine
• CAS No: 1019550-69-6
• MF: C₁₀H₁₃BrFNO
• MW: 262.118725538254
• CID: 5205182
• PubChem ID: 28425722
• Update Time: 2026-03-06

(5-bromo-2-fluorophenyl)methyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 5-bromo-2-fluoro-N-(2-methoxyethyl)-
• n-(5-Bromo-2-fluorobenzyl)-2-methoxyethan-1-amine
• (5-bromo-2-fluorophenyl)methyl(2-methoxyethyl)amine

• Inchi： 1S/C10H13BrFNO/c1-14-5-4-13-7-8-6-9(11)2-3-10(8)12/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： NIFJQRKGHSJSMC-UHFFFAOYSA-N
• SMILES： C1(CNCCOC)=CC(Br)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-bromo-2-fluorophenyl)methyl(2-methoxyethyl)amine

Introduction to CAS No. 1019550-69-6: (5-Bromo-2-Fluorophenyl)methyl(2-Methoxyethyl)Amine

The compound with CAS No. 1019550-69-6, commonly referred to as (5-bromo-2-fluorophenyl)methyl(2-methoxyethyl)amine, is a highly specialized organic compound with a complex structure and diverse applications. This compound is characterized by its unique chemical composition, which includes a bromine atom at the 5-position of the phenyl ring and a fluorine atom at the 2-position, along with a methyl group and a methoxyethylamine substituent. The combination of these functional groups makes this compound a valuable tool in various fields of chemistry and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also ensure higher purity levels, which are critical for its application in sensitive environments such as pharmaceutical research and advanced materials development.

The structural complexity of (5-bromo-2-fluorophenyl)methyl(2-methoxyethyl)amine lends itself to a wide range of applications. In the pharmaceutical industry, this compound has shown promise as a potential lead molecule in drug discovery programs targeting various therapeutic areas. Its unique electronic properties and ability to form stable complexes make it an attractive candidate for drug delivery systems and bioconjugate chemistry.

Moreover, the compound's reactivity has been extensively studied in recent years. Researchers have explored its ability to participate in nucleophilic substitution reactions, which is particularly useful in the synthesis of more complex molecules. The presence of both bromine and fluorine atoms in its structure provides additional versatility, allowing for selective reactions under specific conditions.

In terms of physical properties, (5-bromo-2-fluorophenyl)methyl(2-methoxyethyl)amine exhibits a melting point of approximately 84°C and a boiling point around 348°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. The compound's stability under normal storage conditions is another advantageous feature, ensuring its reliability for long-term research projects.

Recent studies have also highlighted the potential of this compound in materials science. Its ability to form self-assembled monolayers on various substrates has opened new avenues for its use in nanotechnology applications. Additionally, the compound's role as a precursor in the synthesis of advanced polymers has been explored, showcasing its versatility across multiple disciplines.

The synthesis of (5-bromo-2-fluorophenyl)methyl(2-methoxyethyl)amine involves a multi-step process that typically begins with the bromination of an aromatic ring followed by fluorination and subsequent coupling reactions. The optimization of these steps has been a focus of recent research efforts, with significant progress made in improving yields and reducing reaction times.

In conclusion, CAS No. 1019550-69-6 represents a significant advancement in modern organic chemistry. Its unique structure, combined with its versatile reactivity and physical properties, positions it as an essential component in various scientific endeavors. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.